Cas no 2172464-92-3 (2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde)

• Product Name: 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde
• CAS No: 2172464-92-3
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5894131
• PubChem ID: 165604509
• Update Time: 2025-05-19

2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde
• EN300-1627520
• 2172464-92-3

• Inchi： 1S/C11H11FO2/c1-11(4-5-14-11)9-2-3-10(12)8(6-9)7-13/h2-3,6-7H,4-5H2,1H3
• InChI Key： SAFDRTBXTOOVAG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C=O)C1(C)CCO1

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde

Research Brief on 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde (CAS: 2172464-92-3) in Chemical Biology and Pharmaceutical Applications

2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde (CAS: 2172464-92-3) is a fluorinated benzaldehyde derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of a fluorine atom and a methyloxetane moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry, as it can significantly alter the physicochemical properties, metabolic stability, and binding affinity of drug candidates. The methyloxetane group, on the other hand, is known to enhance solubility and reduce lipophilicity, making it an attractive feature for improving drug-like properties. The combination of these two functionalities in 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde positions it as a promising building block for the design of next-generation pharmaceuticals.

Recent research has demonstrated the utility of 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are increasingly recognized as important therapeutic targets, but their modulation has traditionally been challenging due to their large and flat interfaces. The structural flexibility and functional group diversity of this compound enable the construction of molecules capable of disrupting these interactions, offering new avenues for drug development.

In one notable study published in the Journal of Medicinal Chemistry, researchers utilized 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde to develop a series of potent inhibitors of the MDM2-p53 interaction, a critical PPI in cancer biology. The compound served as the central scaffold, with modifications at the aldehyde group allowing for the introduction of various pharmacophores. The resulting inhibitors exhibited nanomolar affinity for MDM2 and demonstrated promising anti-proliferative activity in cancer cell lines.

Another area of application for 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde is in the development of covalent inhibitors. The presence of the aldehyde functionality makes it amenable to reactions with nucleophilic amino acids, such as cysteine, in target proteins. This property has been exploited in the design of irreversible inhibitors for enzymes like proteases and kinases, which are important targets in various disease states. Recent work has shown that derivatives of this compound can selectively modify active-site residues, leading to prolonged target engagement and enhanced therapeutic effects.

Beyond its applications in drug discovery, 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde has also found use in chemical biology as a probe for studying biological systems. Its fluorescent properties, derived from the conjugated aromatic system, make it suitable for the development of imaging agents and activity-based probes. Researchers have successfully incorporated this scaffold into fluorescent tags for tracking protein localization and activity in live cells, providing valuable tools for understanding cellular processes.

The synthesis and scale-up of 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde have also been subjects of recent investigation. Novel catalytic methods have been developed to improve the efficiency and sustainability of its production, with particular emphasis on minimizing the use of hazardous reagents and reducing waste generation. These advancements are critical for ensuring the compound's availability for both research and potential commercial applications.

In conclusion, 2-fluoro-5-(2-methyloxetan-2-yl)benzaldehyde (CAS: 2172464-92-3) represents a valuable chemical entity with diverse applications in pharmaceutical research and chemical biology. Its unique structural features enable the development of novel therapeutics and research tools, while ongoing synthetic improvements ensure its accessibility for the scientific community. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in the discovery of innovative medicines and biological probes.